5-(7-Chloro-2-methyl-1,6-naphthyridin-3-yl)-2-fluoroaniline

• Molecular Formula: C15H11ClFN3
• Molecular Weight: 287.72 g/mol
• IUPAC Name: 5-(7-chloro-2-methyl-1,6-naphthyridin-3-yl)-2-fluoroaniline
• InChI: InChI=1S/C15H11ClFN3/c1-8-11(9-2-3-12(17)13(18)5-9)4-10-7-19-15(16)6-14(10)20-8/h2-7H,18H2,1H3
• InChI Key: SLJQJENXUQGHSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C=NC(=CC2=N1)Cl)C3=CC(=C(C=C3)F)N

Description

5-(7-Chloro-2-methyl-1,6-naphthyridin-3-yl)-2-fluoroaniline is a useful research compound. Its molecular formula is C15H11ClFN3 and its molecular weight is 287.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Heat a solution of 1-(3-amino-4-fluorophenyl)propan-2-one (0.34 g, 2.034 mmol), 4-amino-6-chloronicotinaldehyde (0.318 g, 2.034 mmol) and KOH (0.057 g, 1.017 mmol) in EtOH (12 mL) at 60° C. for 1 h. Cool the mixture to RT, add brine and extract with EtOAc (3×). Dry the combined organics over MgSO4, concentrate to dryness and purify via silica gel chromatography (EtOAc/Hex) to afford the title compound (353 mg, 60%). MS (ESI) m/z: 288.1 (M+H+).